Cas no 1226507-66-9 ((1S)-2,2,2-Trifluoro-1-(pyridin-3-yl)ethan-1-ol)

• Product Name: (1S)-2,2,2-Trifluoro-1-(pyridin-3-yl)ethan-1-ol
• CAS No: 1226507-66-9
• MF: C₇H₆F₃NO
• MW: 177.12385225296
• CID: 5040532
• Update Time: 2025-11-01

(1S)-2,2,2-Trifluoro-1-(pyridin-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2,2,2-trifluoro-1-(pyridin-3-yl)ethan-1-ol
• (1S)-2,2,2-trifluoro-1-pyridin-3-ylethanol
• NE55607
• (1S)-2,2,2-Trifluoro-1-(pyridin-3-yl)ethan-1-ol

• Inchi： 1S/C7H6F3NO/c8-7(9,10)6(12)5-2-1-3-11-4-5/h1-4,6,12H/t6-/m0/s1
• InChI Key： LHXKPHQPUHHFQW-LURJTMIESA-N
• SMILES： FC([C@H](C1C=NC=CC=1)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 148
• XLogP3: 1.7
• Topological Polar Surface Area: 33.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on (1S)-2,2,2-Trifluoro-1-(pyridin-3-yl)ethan-1-ol

Comprehensive Overview of (1S)-2,2,2-Trifluoro-1-(pyridin-3-yl)ethan-1-ol (CAS No. 1226507-66-9): Properties, Applications, and Innovations

The compound (1S)-2,2,2-Trifluoro-1-(pyridin-3-yl)ethan-1-ol (CAS No. 1226507-66-9) is a chiral fluorinated alcohol derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyridine ring and a trifluoromethyl group, makes it a valuable intermediate for synthesizing bioactive molecules. This article explores its chemical properties, synthetic routes, and emerging applications, addressing trending topics like green chemistry and AI-driven drug discovery.

Chemically, (1S)-2,2,2-Trifluoro-1-(pyridin-3-yl)ethan-1-ol belongs to the class of fluorinated pyridine derivatives, a group increasingly studied for their enhanced metabolic stability and bioavailability. The trifluoroethanol moiety contributes to lipophilicity, a critical factor in drug design, while the pyridin-3-yl group offers versatile binding interactions. Researchers frequently search for "chiral building blocks for pharmaceuticals" or "fluorine in medicinal chemistry," highlighting the relevance of this compound.

Recent advancements in asymmetric synthesis have improved access to enantiopure forms of this molecule, aligning with the industry's shift toward stereoselective catalysis. Techniques like enzymatic resolution and organocatalysis are now applied to optimize yield and purity. Such methods resonate with the growing demand for "sustainable synthetic pathways"—a hot topic in ACS Green Chemistry forums and patent filings.

In pharmaceutical applications, CAS No. 1226507-66-9 serves as a precursor for kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. Its structural motifs are prevalent in candidates targeting neurodegenerative diseases and oncology, areas dominating PubMed queries. Notably, its fluorine atoms enhance membrane permeability, a feature often explored in "BBB-penetrating drugs" research.

Beyond life sciences, this compound finds niche uses in material science, particularly in designing liquid crystals and OLED materials. The pyridine ring's electron-withdrawing properties and the trifluoromethyl group's thermal stability are leveraged for high-performance electronic devices—a sector witnessing exponential growth due to foldable display technologies.

Regulatory and safety profiles of (1S)-2,2,2-Trifluoro-1-(pyridin-3-yl)ethan-1-ol are well-documented in REACH dossiers, emphasizing its low ecotoxicity. This aligns with global trends toward "safer chemical alternatives," a key focus for ESG-driven enterprises. Analytical methods like HPLC-MS and NMR ensure rigorous quality control, addressing lab professionals' queries on "purity assessment of fluorinated compounds."

In conclusion, CAS No. 1226507-66-9 exemplifies the intersection of fluorine chemistry and heterocyclic innovation. As AI tools like AlphaFold accelerate molecular design, such compounds will remain pivotal in addressing unmet medical and technological needs. Its versatility ensures continued relevance across drug discovery, catalysis, and advanced materials—fields consistently ranking high in SciFinder search analytics.